Cas no 2227883-58-9 ((1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol
• CAS No: 2227883-58-9
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 6588874
• PubChem ID: 165640195
• Update Time: 2025-07-02

(1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol
• EN300-1953022
• 2227883-58-9

• Inchi： 1S/C11H10F3NO/c1-15-8-5-3-2-4-7(8)6-9(15)10(16)11(12,13)14/h2-6,10,16H,1H3/t10-/m1/s1
• InChI Key： IKKQVJUHRKLAMM-SNVBAGLBSA-N
• SMILES： FC([C@@H](C1=CC2C=CC=CC=2N1C)O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol (CAS No. 2227883-58-9): Properties, Applications, and Industry Relevance

The compound (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol (CAS No. 2227883-58-9) is a chiral fluorinated alcohol derivative with a unique structural framework combining an indole moiety and a trifluoromethyl group. This molecular architecture endows it with distinct physicochemical properties, making it a subject of growing interest in pharmaceutical and agrochemical research. The presence of the trifluoroethyl group enhances metabolic stability, while the 1-methylindole scaffold contributes to its potential bioactivity.

In recent years, the demand for fluorinated building blocks like (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol has surged due to their applications in drug discovery. Fluorination is a key strategy in modern medicinal chemistry, as evidenced by the rise of FDA-approved drugs containing CF3 groups. Researchers frequently search for "fluorinated indole derivatives" or "chiral trifluoroethanol synthesis," highlighting the relevance of this compound in addressing challenges such as improving drug half-life and target selectivity.

The stereochemistry of (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol is particularly noteworthy. The (1R) configuration may influence its interactions with biological targets, as enantiopure compounds often exhibit superior pharmacological profiles compared to racemic mixtures. This aligns with industry trends toward asymmetric synthesis techniques, a hot topic in organic chemistry forums and patent filings.

From a synthetic perspective, this compound serves as a versatile intermediate. Its indole core is amenable to further functionalization, enabling the construction of diverse heterocyclic systems. Laboratories focusing on catalyzed C-C bond formation or chiral auxiliary methodologies may find this molecule particularly valuable. Recent publications on "indole fluorination methods" and "chiral alcohol applications" reflect the scientific community's sustained interest in such structures.

Beyond pharmaceuticals, CAS 2227883-58-9 holds potential in materials science. The combination of electron-rich indole and electron-withdrawing CF3 groups creates a push-pull system that could be exploited in organic electronics. With growing searches for "fluorinated organic semiconductors," this compound may find applications in OLED development or liquid crystal formulations.

Quality control of (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol typically involves advanced analytical techniques. HPLC with chiral stationary phases is essential for verifying enantiomeric purity, while NMR and mass spectrometry confirm structural integrity. These protocols address common purchaser queries regarding "chiral compound characterization" and "fluorochemical analysis standards."

Regulatory considerations for this compound focus on proper handling rather than restriction, as it falls outside controlled substance categories. Safety data sheets emphasize standard laboratory precautions, aligning with industry best practices for specialty chemicals. This distinguishes it from compounds triggering "regulated chemical" searches, making it accessible for legitimate research purposes.

The commercial availability of CAS 2227883-58-9 through specialty chemical suppliers meets the needs of researchers investigating structure-activity relationships or developing novel synthetic routes. Procurement trends show increased interest in "custom fluorinated intermediates," suggesting expanding applications for this chemical class.

Environmental fate studies of similar trifluoromethylated compounds indicate moderate persistence but low bioaccumulation potential. This ecological profile responds to growing concerns about "sustainable fluorochemistry," a frequent topic in green chemistry initiatives. The compound's stability under physiological conditions makes it attractive for prodrug design, another area of active investigation.

Future research directions for (1R)-2,2,2-trifluoro-1-(1-methyl-1H-indol-2-yl)ethan-1-ol may explore its utility in fragment-based drug discovery or as a ligand in catalytic systems. The intersection of fluorine chemistry and heterocyclic synthesis continues to generate innovative solutions to challenges in medicinal and materials chemistry, ensuring ongoing relevance for this structurally intriguing molecule.